Cas no 3395-04-8 (6-Methyl-2-thioxo-1,2-dihydropyridine-3-carbonitrile)

• Product Name: 6-Methyl-2-thioxo-1,2-dihydropyridine-3-carbonitrile
• CAS No: 3395-04-8
• MF: C₇H₆N₂S
• MW: 150.200939655304
• MDL: MFCD00507869
• CID: 1460566
• PubChem ID: 723203
• Update Time: 2025-04-20

6-Methyl-2-thioxo-1,2-dihydropyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarbonitrile, 1,2-dihydro-6-methyl-2-thioxo-
• 6-methyl-2-sulfanylpyridine-3-carbonitrile
• 6-methyl-2-sulfanylidene-1H-pyridine-3-carbonitrile
• 2-mercapto-6-methylnicotinonitrile
• 3-cyano-6-methylpyridine-2(1 h)-thione
• AKOS003676682
• 2-mercapto-3-cyano-6-methylpyridine
• DTXSID30352327
• AKOS001079003
• 2-methyl-5-cyano-6-mercaptopyridine
• MFCD00507869
• Z85940476
• 2-mercapto-3-cyano-6-methyl pyridine
• AYJDNDNJGGAULS-UHFFFAOYSA-N
• ALBB-028950
• 6-methyl-2-sulfanylidene-1,2-dihydropyridine-3-carbonitrile
• LS-10064
• 6-Methyl-2-thioxo-1,2-dihydropyridine-3-carbonitrile
• STK355997
• STL504724
• SCHEMBL6190450
• 3395-04-8

• MDL： MFCD00507869
• Inchi： 1S/C7H6N2S/c1-5-2-3-6(4-8)7(10)9-5/h2-3H,1H3,(H,9,10)
• InChI Key： AYJDNDNJGGAULS-UHFFFAOYSA-N
• SMILES： S=C1C(C#N)=CC=C(C)N1

Computed Properties

• Exact Mass: 150.02528
• Monoisotopic Mass: 150.02516937g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 67.9Ų

Experimental Properties

• PSA: 35.82

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 3-pyridinecarbonitriles